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Compound of Interest

Compound Name: 1-Bromodecane

Cat. No.: B1670165

An In-depth Technical Guide to 1-Bromodecane: Safety and Handling for Laboratory
Professionals

Introduction

1-Bromodecane (CAS No. 112-29-8), also known as n-decyl bromide, is a colorless to light
yellow liquid commonly utilized as a reagent in organic synthesis.[1][2][3][4][5] This guide
provides a comprehensive overview of the safety and handling precautions necessary for the
use of 1-bromodecane in research and development settings, with a focus on protecting
researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. 1-Bromodecane is a combustible liquid that is stable under recommended storage
conditions.[1][3][5] It is incompatible with strong oxidizing agents and strong bases.[1][3][4][5]
[6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1670165?utm_src=pdf-interest
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-bromodecane.pdf
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.chemsrc.com/en/cas/112-29-8_402565.html
https://www.fishersci.com/store/msds?partNumber=AC163600010&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/1-bromodecane-dic2334.html
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-bromodecane.pdf
https://www.chemsrc.com/en/cas/112-29-8_402565.html
https://wap.guidechem.com/encyclopedia/1-bromodecane-dic2334.html
https://www.chemicalbook.com/msds/1-bromodecane.pdf
https://www.chemsrc.com/en/cas/112-29-8_402565.html
https://www.fishersci.com/store/msds?partNumber=AC163600010&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/1-bromodecane-dic2334.html
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula C10H21Br [L1031[7]

Molecular Weight 221.18 g/mol [1][617]
Colorless to light yellow, clear

Appearance o [1112]14]
liquid

Odor Odorless [41[8]

- , 238 °C/ 460.4 °F @ 760

Boiling Point 41071
mmHg

Melting Point -29.6 °C/-21.3 °F 3114171

Flash Point 94 °C/201.2 °F [21[31[41[7]

Density 1.066 g/cm3 at 25 °C [1]

Water Solubility Insoluble [1]

Hazard Identification and Toxicology

1-Bromodecane is classified as a hazardous substance with several key risks that must be
managed. It is harmful if inhaled and causes skin and serious eye irritation.[1][4][7][8]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][6]

GHS Hazard Statements:

e H315: Causes skin irritation[7][9]

e H319: Causes serious eye irritation[7][9]
e H332: Harmful if inhaled[1]

e H400: Very toxic to aquatic life[1][6][9]

e H410: Very toxic to aquatic life with long lasting effects[1][9]
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Toxicity Data Value Species Reference
LD50 Oral > 2000 mg/kg Rat [1107]
LD50 Intraperitoneal 4070 mg/kg Mouse [1][6]
LC50 Inhalation 4200 mg/m3/2H Mouse [2][6]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and prevent
accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Avoid contact with skin and eyes.[1][2][8][11]

Avoid inhalation of vapor or mist.[1][2]

Use non-sparking tools.[10]

Wash hands thoroughly after handling and before breaks.[1][2][6]

Remove and wash contaminated clothing before reuse.[2][11]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][2][6][10][11]
o Keep the container tightly closed.[1][2][10][11]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[SIT41[5]6][11]

Exposure Controls and Personal Protective
Equipment (PPE)
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Engineering controls and personal protective equipment are essential to prevent exposure to 1-

bromodecane.

Engineering Controls:

» Facilities should be equipped with an eyewash station and a safety shower.[2]

o Use adequate ventilation to keep airborne concentrations low.[2]

Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166 or NIOSH standards.[1][2][10]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or
impervious clothing to prevent skin exposure.[2][6][10] Gloves must be inspected before use

and disposed of properly after.[1][6]

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[2][6]

Personal Protective Equipment (PPE)

Respiratory Protection
Conditional (If ventilation is inadequate)

.| Impervious Clothing

Skin Protection Details

Lab Coat or

Required PPE for Handling 1-Bromodecane  EE——— | Skin Protection

y

{

Eye Protection
(Safety Goggles/Glasses with Side-Shields)

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling 1-bromodecane.

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Experimental Protocol for Spill Cleanup:
o Evacuate: Immediately evacuate unnecessary personnel from the spill area.[6]
» Ventilate: Ensure adequate ventilation of the area.[]

o Personal Protection: Don appropriate personal protective equipment (PPE) as outlined in
Section 5.[1][2]

o Containment: Prevent further leakage or spillage if it is safe to do so.[6] Do not let the
product enter drains.[1][6]

o Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

o Collection: Collect the absorbed material and place it in a suitable, closed container for
hazardous waste disposal.[1][2][6]

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the waste in accordance with local, regional, and national regulations.

[1]
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1-Bromodecane Spill Occurs
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Caption: Workflow for responding to a 1-bromodecane spill.
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First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.[1][2]

 Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, give oxygen.[2] If not
breathing, give artificial respiration.[1][2] Consult a physician.[1][2]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2] Wash off with soap and plenty of water.[1]
Consult a physician.[1]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[1][2] Consult a physician immediately.[1][2]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[1][2] Rinse mouth with water.[1] Consult a physician immediately.[1][2]

Firefighting Measures

1-Bromodecane is a combustible liquid.[1]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2][6]

» Specific Hazards: During a fire, irritating and highly toxic gases, including carbon oxides and
hydrogen bromide gas, may be generated by thermal decomposition or combustion.[1][2][6]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2][6][11]

Disposal Considerations

Dispose of 1-bromodecane and its containers in accordance with all applicable federal, state,
and local regulations.[1] Do not dispose of it into the environment.[6] Offer surplus and non-
recyclable solutions to a licensed disposal company.[1][6]

Conclusion
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1-Bromodecane is a valuable chemical for organic synthesis, but it poses significant health
and environmental hazards. Adherence to the safety protocols outlined in this guide is
paramount for the protection of laboratory personnel and the environment. By understanding its
properties, implementing proper handling and storage procedures, using appropriate personal
protective equipment, and being prepared for emergencies, researchers can work safely with
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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